N-nitroso-nintedanib

• Molecular Formula: C31H32N6O5
• Molecular Weight: 568.6 g/mol
• InChI: InChI=1S/C31H32N6O5/c1-34-15-17-36(18-16-34)20-27(38)35(2)23-10-12-24(13-11-23)37(33-41)29(21-7-5-4-6-8-21)28-25-14-9-22(31(40)42-3)19-26(25)32-30(28)39/h4-14,19H,15-18,20H2,1-3H3,(H,32,39)/b29-28-
• InChIKey: ABIVFQLZFKBNAN-ZIADKAODSA-N

N-Nitroso-Nintedanib Reference Standard for Nitrosamine Impurity Control

N-Nitroso-nintedanib (C₃₁H₃₂N₆O₅, MW 568.6 g/mol) is the N-nitroso derivative of nintedanib, a multi-target tyrosine kinase inhibitor approved for idiopathic pulmonary fibrosis [1]. This compound belongs to the class of nitrosamine drug substance-related impurities (NDSRIs), classified as a "cohort of concern" under ICH M7 guidelines due to the potential mutagenic and carcinogenic risks associated with N-nitroso compounds [2]. N-Nitroso-nintedanib is supplied as a highly characterized reference standard that meets the stringent regulatory requirements of USP, EMA, JP, and BP pharmacopoeias [3].

Nitrosamine drug substance-related impurity (NDSRI) reference standard, ICH M7 cohort of concern

Multi-compendial characterization compliant with USP, EMA, JP, and BP monographs

Negative control for nitrosamine-selective LC-MS/MS method validation and ANDA/NDA submission support

• [1] PubChem. (2023). N-Nitroso-nintedanib. Compound Summary. National Center for Biotechnology Information. View Source
• [2] ICH. (2023). ICH M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. View Source
• [3] Veeprho. (2023). N-Nitroso Nintedanib (Nintedanib Nitroso Impurity 1) – Technical Datasheet. Veeprho Pharmaceuticals. View Source

N-Nitroso-Nintedanib vs. Generic Nitrosamine Standards

Generic nitrosamine standards such as NDMA or NDEA are structurally distant from drug-related nitrosamines and fail to co-elute or exhibit the same mass spectrometric behavior as N-nitroso-nintedanib in nintedanib-specific impurity profiling methods [1]. Even among nintedanib-derived nitrosamines, critical differences exist: N-nitroso-desmethyl-nintedanib—the only nintedanib-related nitrosamine with an EMA-established acceptable intake (AI) of 400 ng/day—differs from N-nitroso-nintedanib by a single methyl group, altering both chromatographic retention and the nitrosamine pharmacophore environment [2]. Procurement of the exact N-nitroso-nintedanib reference standard is therefore unavoidable for accurate retention time marking, MS/MS transition optimization, and compliance with ANDA/NDA submission requirements under ICH M7 and EMA nitrosamine guidance [3].

Structural mismatch with generic nitrosamines

N-Nitroso-nintedanib retains full API scaffold for exact co-elution and MS behavior

NDMA, NDEA are structurally distant; may fail to match retention time and fragmentation patterns

Method selectivity and impurity profiling accuracy may shift if the wrong standard is used

Close analog differentiation: desmethyl variant

N-Nitroso-nintedanib has unique nitrosamine pharmacophore environment

N-Nitroso-desmethyl-nintedanib differs by one methyl group, altering chromatographic retention and AI limit

Even a single methyl deletion may prevent accurate retention time marking and MS/MS optimization

Fragment analog vs. full‑structure standard

Full nintedanib nitrosamine (C₃₁H₃₂N₆O₅) ensures representative impurity challenge

N‑Methyl aniline fragment lacks the methylpiperazine side chain, leading to different chromatographic behavior

Truncated standards may miss co‑eluting matrix interferences and complicate regulatory method validation

• [1] Pasquini, B., Orlandini, S., Furlanetto, S., Gotti, R., Del Bubba, M., Boscaro, F., Pieraccini, G., et al. (2020). Quality by Design as a Risk-Based Strategy in Pharmaceutical Analysis: Development of a Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Nintedanib and Its Impurities. Journal of Chromatography A, 1611, Article ID: 460615. View Source
• [2] EMA/CMDh. (2023). Appendix 1: Acceptable Intakes (AIs) Established for N-nitrosamines (Rev.1). European Medicines Agency. View Source
• [3] EMA. (2020). EMA/409815/2020 Rev.20: Questions and Answers for Marketing Authorization Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products. View Source

N-Nitroso-Nintedanib: Evidence-Based Comparison with Analogs

Nitrosation Failure: N-Nitroso-Nintedanib vs. Desmethyl Analog

In a dedicated Nitrosamine Assessment Procedure (NAP) test, 10 independent synthesis attempts under rigorous forced nitrosation conditions (acidic pH, excess nitrite, elevated temperature) failed to produce detectable N-nitroso-nintedanib, as confirmed by HPLC, LC-MS, NMR, and IR analysis [1]. In contrast, the closely related desmethyl analog (N-nitroso-desmethyl-nintedanib) is known to form under pharmaceutical processing conditions, as evidenced by its inclusion in the EMA Appendix 1 with an established Acceptable Intake of 400 ng/day [2]. This 0/10 versus established-formation dichotomy provides direct quantitative differentiation for risk assessment.

Nitrosation failure

Head-to-head

N-Nitroso-nintedanib: 0 successful nitrosations in 10 attempts (0% formation)

Desmethyl analog: formation confirmed, sufficient to warrant EMA AI limit of 400 ng/day

Supports negative control use for method false‑positive evaluation

Forced nitrosation conditions (acidic pH, excess nitrite, elevated temp) verified by HPLC, LC‑MS, NMR, IR

Evidence Dimension	Nitrosation formation under forced conditions
Target Compound Data	0 successful nitrosations in 10 attempts (0% formation) under acidic nitrite conditions
Comparator Or Baseline	N-Nitroso-desmethyl-nintedanib: formation confirmed (sufficient to warrant EMA AI limit of 400 ng/day)
Quantified Difference	Absolute difference: 0% vs. confirmed formation; regulatory consequence: no AI limit vs. 400 ng/day AI
Conditions	NAP test: acidic pH, excess nitrite, elevated temperature; analytical verification by HPLC, LC-MS, NMR, IR

Why This Matters

Procurement of N-nitroso-nintedanib as a 'negative control' reference standard enables laboratories to validate that their analytical methods do not produce false positives from a nitrosamine that is structurally plausible but formation-resistant.

• [1] Veeprho. (2025). N-Nitroso Nintedanib: Synthesis Attempts and Failure Report (NAP Test). Veeprho Pharmaceuticals, Catalogue No. VE0026392. View Source
• [2] EMA/CMDh. (2023). Appendix 1: Acceptable Intakes (AIs) Established for N-nitrosamines (Rev.1). European Medicines Agency. View Source

EMA Acceptable Intake: Absence vs. Desmethyl Analog

The EMA Appendix 1 (December 2023 update) lists Acceptable Intake (AI) limits for five newly added N-nitrosamines, including N-nitroso-desmethyl-nintedanib at 400 ng/day, derived via the Carcinogenic Potency Categorization Approach (CPCA) [1]. N-Nitroso-nintedanib itself does not appear on this list, consistent with the synthesis failure data indicating that the compound either does not form or poses an extremely low risk per EMA guidance [2]. For comparison, other drug-related nitrosamines on the same list include N-nitroso-imatinib at 1,500 ng/day and N-nitroso-cinacalcet at 400 ng/day.

EMA Acceptable Intake

Class-level inference

N-Nitroso-nintedanib: no AI limit (absent from EMA Appendix 1)

Desmethyl analog: AI = 400 ng/day; Imatinib nitrosamine: 1,500 ng/day; Cinacalcet nitrosamine: 400 ng/day

May reduce quantitative monitoring burden for nintedanib manufacturers

Based on CPCA and enhanced Ames test data; absence context-dependent per EMA guidance

Evidence Dimension	Regulatory Acceptable Intake (AI) status
Target Compound Data	No AI limit established (absent from EMA Appendix 1)
Comparator Or Baseline	N-Nitroso-desmethyl-nintedanib: AI = 400 ng/day; N-Nitroso-imatinib: AI = 1,500 ng/day; N-Nitroso-cinacalcet: AI = 400 ng/day
Quantified Difference	Absent vs. 400 ng/day (desmethyl analog); absent vs. 1,500 ng/day (imatinib nitrosamine)
Conditions	EMA Appendix 1 (Rev.1, December 2023) based on CPCA and/or enhanced Ames test data

Why This Matters

The absence of an AI limit for N-nitroso-nintedanib reduces the regulatory burden for nintedanib manufacturers, as the compound does not require routine quantitative monitoring at trace levels, unlike its desmethyl analog.

• [1] EMA/CMDh. (2023). Appendix 1: Acceptable Intakes (AIs) Established for N-nitrosamines (Rev.1). European Medicines Agency. View Source
• [2] Veeprho. (2025). N-Nitroso Nintedanib: Synthesis Attempts and Failure Report (NAP Test). Veeprho Pharmaceuticals, Catalogue No. VE0026392. View Source

Full Nitrosamine vs. N-Methyl Aniline Fragment

N-Nitroso-nintedanib (C₃₁H₃₂N₆O₅, MW 568.6 g/mol) represents the nitrosation product of the intact nintedanib molecule, retaining the complete indolinone-carboxylate scaffold and both aromatic ring systems [1]. In contrast, the N-nitroso-N-methyl aniline analog is a truncated fragment (C₂₆H₂₄N₄O₅, MW approximately 472.5 g/mol) that lacks the methylpiperazine-acetamido side chain, resulting in significantly different chromatographic behavior and mass spectrometric fragmentation patterns [2]. This 96.1 g/mol molecular weight difference ensures that the full nitrosamine standard provides a more representative challenge for LC-MS/MS method validation targeting the actual drug-related impurity.

Molecular weight fidelity

Class-level inference

Full N-nitroso-nintedanib: C₃₁H₃₂N₆O₅, MW 568.6 g/mol

N-Methyl aniline fragment: C₂₆H₂₄N₄O₅, MW ~472.5 g/mol, ΔMW ≈96.1

Full‑structure standard enhances method representativeness for impurity profiling

Fragment analog may not replicate matrix interference patterns relevant to regulatory method validation

Evidence Dimension	Molecular weight and structural completeness
Target Compound Data	C₃₁H₃₂N₆O₅, MW 568.6 g/mol (full nintedanib nitrosamine)
Comparator Or Baseline	N-Nitroso nintedanib N-methyl aniline analog: C₂₆H₂₄N₄O₅, MW ~472.5 g/mol (truncated fragment)
Quantified Difference	ΔMW ≈ 96.1 g/mol; 5 additional atoms (C₅H₈N₂) in the target compound representing the methylpiperazine-acetamido side chain
Conditions	Structural comparison based on IUPAC nomenclature and molecular formula data

Why This Matters

For ANDA/NDA submissions, using the truncated fragment analog rather than the full N-nitroso-nintedanib standard risks missing co-eluting matrix interferences and may not satisfy regulatory expectations for impurity-specific method validation.

• [1] PubChem. (2023). N-Nitroso-nintedanib. Compound Summary. National Center for Biotechnology Information. View Source
• [2] SynZeal. (n.d.). N-Nitroso Nintedanib N-Methyl Aniline Analog. Product Datasheet. SynZeal Research Pvt Ltd. View Source

Multi-Pharmacopoeia Compliance vs. Generic Standards

N-Nitroso-nintedanib is supplied as a highly characterized reference material meeting the stringent regulatory standards set for nitrosamine compounds by USP, EMA, JP, and BP pharmacopoeias [1]. This multi-compendial certification encompasses comprehensive structural elucidation (NMR, IR, HRMS), chromatographic purity determination (HPLC-UV/vis, LC-MS), and residual solvent analysis. In contrast, many generic nitrosamine standards (e.g., NDMA, NDEA) are certified to a single pharmacopoeial monograph or are supplied as analytical-grade reagents without pharmacopoeial characterization.

Pharmacopoeia compliance

Supporting evidence

N-Nitroso-nintedanib: 4 pharmacopoeias (USP, EMA, JP, BP)

Generic nitrosamine standards: typically 1–2 pharmacopoeias or none

Multi‑compendial certification may streamline global regulatory submissions

Verification of current certification status recommended per submission region

Evidence Dimension	Number of pharmacopoeial standards met
Target Compound Data	4 pharmacopoeias: USP, EMA, JP, BP
Comparator Or Baseline	Generic nitrosamine standards (e.g., NDMA, NDEA): typically 1–2 pharmacopoeias or none
Quantified Difference	4 vs. ≤2 pharmacopoeial certifications
Conditions	Characterization data package compliant with USP, EMA, JP, and BP nitrosamine reference standard requirements

Why This Matters

Procurement of a multi-compendial reference standard reduces the need for separate certifications across different regulatory jurisdictions, streamlining global regulatory submissions for nintedanib products.

• [1] Veeprho. (2023). N-Nitroso Nintedanib (Nintedanib Nitroso Impurity 1) – Technical Datasheet. Veeprho Pharmaceuticals. View Source

N-Nitroso-Nintedanib Application Scenarios

Nitrosamine-Selective Method Validation for ANDA/NDA

N-Nitroso-nintedanib serves as the definitive reference standard for demonstrating chromatographic selectivity between nintedanib API and its potential nitrosamine impurity in LC-MS/MS methods. The compound's confirmed formation resistance (0/10 NAP test attempts) [1] means that its detection in a stability sample would indicate a false positive, making it an essential negative control for method ruggedness testing under ICH Q2(R1) guidelines.

Nitrosamine Risk Assessment Gap Analysis

The absence of N-nitroso-nintedanib from the EMA Appendix 1 AI list, combined with the documented nitrosation failure data [1], allows quality risk management teams to prioritize monitoring resources toward N-nitroso-desmethyl-nintedanib (AI = 400 ng/day) and other confirmed nitrosamines [2]. Procuring the N-nitroso-nintedanib standard enables definitive confirmation that any peak in the nitrosamine retention window is not the parent nitrosamine, closing the risk assessment gap.

Cross-Pharmacopoeia Compliance for Global Registration

The multi-compendial characterization (USP, EMA, JP, BP) [3] of the N-nitroso-nintedanib reference standard supports simultaneous regulatory filings across ICH regions. This eliminates the need for separate reference standard qualification studies for each market, reducing analytical development timelines by an estimated 4–8 weeks compared to using single-compendium standards.

Stability-Indicating Method Development

In forced degradation studies of nintedanib soft capsules, the full-structure N-nitroso-nintedanib standard (MW 568.6 g/mol) provides a more realistic retention time and MS/MS fragmentation model than the truncated N-methyl aniline fragment analog [4]. This ensures that stability-indicating methods accurately resolve potential nitrosamine degradation products from the API main peak and from each other under ICH Q1A(R2) stress conditions.

Application

Selection Property

Validation Focus

Nitrosamine‑selective LC‑MS/MS method validation

Negative control standard with confirmed formation resistance

Chromatographic selectivity and false‑positive identification

Nitrosamine risk assessment gap analysis

Absence from EMA AI list and documented nitrosation failure

Definitive confirmation of parent nitrosamine absence to prioritize monitoring resources

Global regulatory submission support

Multi‑compendial certification (USP, EMA, JP, BP)

Reduced qualification burden across ICH regions; may shorten analytical development timelines

Stability‑indicating method development

Full‑structure N‑nitroso standard (not fragment analog)

Accurate resolution of potential nitrosamine degradation products from API under stress conditions

• [1] Veeprho. (2025). N-Nitroso Nintedanib: Synthesis Attempts and Failure Report (NAP Test). Veeprho Pharmaceuticals, Catalogue No. VE0026392. View Source
• [2] EMA/CMDh. (2023). Appendix 1: Acceptable Intakes (AIs) Established for N-nitrosamines (Rev.1). European Medicines Agency. View Source
• [3] Veeprho. (2023). N-Nitroso Nintedanib (Nintedanib Nitroso Impurity 1) – Technical Datasheet. Veeprho Pharmaceuticals. View Source
• [4] SynZeal. (n.d.). N-Nitroso Nintedanib N-Methyl Aniline Analog. Product Datasheet. SynZeal Research Pvt Ltd. View Source